Cas no 85864-09-1 (6-cyano-1H-indole-2-carboxylic acid)

• Product name: 6-cyano-1H-indole-2-carboxylic acid
• CAS No: 85864-09-1
• MF: C₁₀H₆N₂O₂
• MW: 186.166841983795
• CID: 663031
• PubChem ID: 10583687

6-cyano-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 6-cyano-
• 6-cyano-1H-indole-2-carboxylic acid
• 1H-Indole-2-carboxylic acid,6-cyano
• 6-Cyan-indol-2-carbonsaeure
• 6-cyanoindole-2-carboxylate
• 6-cyanoindole-2-carboxylic acid
• A903539
• CS-0136097
• 6-cyano-1H-indole-2-carboxylicAcid
• SCHEMBL327599
• AKOS023559624
• DZAGFMALIIXWPO-UHFFFAOYSA-N
• DTXSID90442036
• FT-0728704
• 85864-09-1
• 6-cyano-2-indolecarboxylic acid
• G79683
• DA-02170

• Inchi： InChI=1S/C10H6N2O2/c11-5-6-1-2-7-4-9(10(13)14)12-8(7)3-6/h1-4,12H,(H,13,14)
• InChI Key： DZAGFMALIIXWPO-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C=C1C#N)NC(=C2)C(=O)O

Computed Properties

• Exact Mass: 186.04300
• Monoisotopic Mass: 186.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 76.9Ų

Experimental Properties

• PSA: 76.88000
• LogP: 1.73778